Cas no 857091-24-8 (2,5-dibromonaphthalen-1-ol)

• Product Name: 2,5-dibromonaphthalen-1-ol
• CAS No: 857091-24-8
• MF: C₁₀H₆Br₂O
• MW: 301.962041378021
• CID: 3203582
• PubChem ID: 11243560
• Update Time: 2025-10-12

2,5-dibromonaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENOL, 2,5-DIBROMO-
• 2,5-dibromonaphthalen-1-ol
• 857091-24-8
• EN300-1144195

• Inchi： 1S/C10H6Br2O/c11-8-3-1-2-7-6(8)4-5-9(12)10(7)13/h1-5,13H
• InChI Key： KETYKDGSSCRTQQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C(=CC=C21)Br)O

Computed Properties

• Exact Mass: 301.87649Da
• Monoisotopic Mass: 299.87854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2,5-dibromonaphthalen-1-ol

2,5-Dibromonaphthalen-1-ol (CAS No: 857091-24-8)

The compound 2,5-dibromonaphthalen-1-ol, identified by the CAS number 857091-24-8, is a brominated derivative of naphthalene with hydroxyl and bromine substituents at specific positions on the aromatic ring. This compound has garnered attention in various fields due to its unique chemical properties and potential applications in materials science, pharmaceuticals, and environmental chemistry. Recent studies have highlighted its role in advanced materials synthesis and its interaction with biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2,5-dibromonaphthalen-1-ol consists of a naphthalene backbone with hydroxyl (-OH) and bromine (Br) substituents at positions 1, 2, and 5. The presence of these substituents significantly influences the compound's physical and chemical properties. The hydroxyl group introduces polarity, enhancing solubility in polar solvents, while the bromine atoms contribute to the compound's stability and reactivity. This combination makes 2,5-dibromonaphthalen-1-ol a versatile building block for various chemical transformations.

Recent research has focused on the synthesis and characterization of 2,5-dibromonaphthalen-1-ol. Scientists have explored novel methods to synthesize this compound using bromination reactions under controlled conditions. These studies have revealed that the regioselectivity of bromination is influenced by the position of the hydroxyl group on the naphthalene ring. Such findings are crucial for optimizing industrial-scale production processes and ensuring high yields of pure product.

In terms of applications, 2,5-dibromonaphthalen-1-ol has shown promise in the development of advanced materials. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics, such as semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance charge transport properties, leading to improved device performance.

Beyond materials science, 2,5-dibromonaphthalen-1-ol has also been investigated for its potential in pharmaceutical applications. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug development. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects to make it suitable for clinical use.

In environmental chemistry, 2,5-dibromonaphthalen-1-ol has been studied as a model compound for understanding the fate and transport of brominated aromatic compounds in aquatic systems. Its ability to form stable complexes with metal ions has implications for water treatment technologies aimed at removing heavy metals from contaminated water sources.

The latest advancements in computational chemistry have enabled researchers to predict the electronic properties of 2,5-dibromonaphthalen-1-ol with high accuracy using density functional theory (DFT) calculations. These studies provide insights into the compound's reactivity under various conditions and guide experimental design for future studies.

In conclusion, 2,5-dibromonaphthalen-1-ol (CAS No: 857091-24-8) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative materials and therapies. As ongoing research continues to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.